Cas no 5191-80-0 (H-Cys(Dpm)-Oh)

• Product Name: H-Cys(Dpm)-Oh
• CAS No: 5191-80-0
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• MDL: MFCD00065211
• CID: 370595
• PubChem ID: 21261
• Update Time: 2025-04-19

H-Cys(Dpm)-Oh Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(diphenylmethyl)-
• (2R)-2-amino-3-benzhydrylsulfanylpropanoic acid
• (R)-2-Amino-3-(benzhydrylthio)propanoic acid
• H-CYS(DPM)-OH
• H-L-Cys(Dpm)-OH
• S-DIPHENYLMETHYL-L-CYSTEINE
• Alanine,3-(diphenylmethylthio)-,L
• CYSTEINE,S-DIPHENYLMETHYL-,L
• L-3-(Diphenylmethylthio)alanine
• S-Benzhydryl-L-cysteine
• NSC 86162
• A871123
• L-Cysteine, S-(diphenylmethyl)-
• (2R)-2-amino-3-[(diphenylmethyl)sulfanyl]propanoic acid
• BDBM23773
• SCHEMBL1913648
• Alanine, 3-((diphenylmethyl)thio)-, L-
• Alanine, 3-[(diphenylmethyl)thio]-, L-
• FD21333
• AMY22720
• DTXSID90199876
• Cysteine(dpm)-OH
• AKOS024323381
• Alanine, 3-(diphenylmethylthio)-, L-
• BRN 2565688
• 5191-80-0
• MFCD00065211
• Benzhydrylcysteine #
• SHOGZCIBPYFZRP-AWEZNQCLSA-N
• (2R)-2-azaniumyl-3-benzhydrylsulfanylpropanoate
• CHEMBL433998
• (R)-2-Amino-3-(benzhydrylthio)propanoicacid
• CYSTEINE, S-DIPHENYLMETHYL-, L-
• H-Cys(Dpm)-Oh

• MDL： MFCD00065211
• Inchi： 1S/C16H17NO2S/c17-14(16(18)19)11-20-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-15H,11,17H2,(H,18,19)/t14-/m0/s1
• InChI Key： SHOGZCIBPYFZRP-AWEZNQCLSA-N
• SMILES： S(C[C@@H](C(=O)O)N)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 287.09800
• Monoisotopic Mass: 287.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 206-207 °C (decomposition)
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 88.62000
• LogP: 3.62140